2',4'-dimethoxybiphenyl-2-carbonitrile

• IUPAC Name: 2-(2,4-dimethoxyphenyl)benzonitrile
• InChI: InChI=1S/C15H13NO2/c1-17-12-7-8-14(15(9-12)18-2)13-6-4-3-5-11(13)10-16/h3-9H,1-2H3
• InChI Key: VWDYCXMVCFZOJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=CC=C2C#N)OC
• Molecular Formula: C15H13NO2
• Molecular Weight: 239.27 g/mol

Description

2',4'-Dimethoxybiphenyl-2-carbonitrile is a biphenyl derivative featuring two methoxy (-OCH₃) groups at the 2' and 4' positions of one phenyl ring and a carbonitrile (-CN) group at the 2-position of the other ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2’,4’-dimethoxybiphenyl-2-carbonitrile typically involves the reaction of 2-bromo-4’-methoxybiphenyl with sodium cyanide in the presence of a palladium catalyst. The reaction is carried out under an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The reaction mixture is heated to a temperature of around 100-120°C for several hours to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of 2’,4’-dimethoxybiphenyl-2-carbonitrile may involve continuous flow processes to enhance efficiency and yield. The use of high-throughput reactors and optimized reaction conditions can significantly reduce production costs and improve scalability.

Chemical Reactions Analysis

Types of Reactions

2’,4’-Dimethoxybiphenyl-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or hydrogen gas with a suitable catalyst.

Substitution: Sodium methoxide or other strong nucleophiles in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of biphenylquinones.

Reduction: Formation of 2’,4’-dimethoxybiphenyl-2-amine.

Substitution: Formation of various substituted biphenyl derivatives depending on the nucleophile used.

Scientific Research Applications

2’,4’-Dimethoxybiphenyl-2-carbonitrile has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the development of pharmaceutical compounds.

Industry: Utilized in the production of advanced materials, such as liquid crystals and organic semiconductors.

Mechanism of Action

The mechanism of action of 2’,4’-dimethoxybiphenyl-2-carbonitrile depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The nitrile group can act as a bioisostere, mimicking other functional groups and influencing molecular interactions.

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Substituent Effects on Electronic and Physical Properties

The table below compares 2',4'-dimethoxybiphenyl-2-carbonitrile with structurally similar biphenyl carbonitriles:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties	Applications
2',4'-Dimethoxybiphenyl-2-carbonitrile	2',4'-OCH₃, 2-CN	265.27	High polarity, moderate solubility in polar solvents	Pharmaceutical intermediates, ligand design
4'-(Dibromomethyl)-[1,1'-biphenyl]-2-carbonitrile	4'-(Br₂CH), 2-CN	351.04	Bulky bromine substituents, halogen bonding	Material science, halogenated intermediates
2',4,4',5,6'-Pentamethyl-[1,1'-biphenyl]-2-carbonitrile	2',4,4',5,6'-CH₃, 2-CN	263.35	Lipophilic, steric hindrance	Kinase inhibitors, drug conjugates
4'-Amino-2'-(trifluoromethyl)-[1,1'-biphenyl]-4-carbonitrile	4'-NH₂, 2'-CF₃, 4-CN	278.24	Strong H-bond donor (NH₂), electron-withdrawing CF₃	Medicinal chemistry, fluorinated drugs
[1,1'-Biphenyl]-2-carbonitrile	Unsubstituted, 2-CN	179.22	Baseline structure, low polarity	Building block for functionalization

Key Observations:

• Methoxy vs. Methyl Groups : Methoxy groups enhance solubility in polar solvents compared to methyl substituents, which increase lipophilicity .
• Halogen Effects : Bromine substituents (e.g., in 4'-(Dibromomethyl)-biphenyl) introduce steric bulk and enable halogen bonding, useful in crystal engineering .
• Electron-Withdrawing Groups: The trifluoromethyl (-CF₃) group in 4'-Amino-2'-(trifluoromethyl)-biphenyl enhances metabolic stability, a critical factor in drug design .